Cas no 1270382-31-4 (4-(1-Aminoethyl)pyridin-3-amine)

• Product Name: 4-(1-Aminoethyl)pyridin-3-amine
• CAS No: 1270382-31-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4828058
• Update Time: 2025-07-23

4-(1-Aminoethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminoethyl)pyridin-3-amine
• 4-(1-Aminoethyl)pyridin-3-amine

• Inchi： 1S/C7H11N3/c1-5(8)6-2-3-10-4-7(6)9/h2-5H,8-9H2,1H3
• InChI Key： HSFJLXYYXSBTBR-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CN=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 0
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(1-Aminoethyl)pyridin-3-amine

Comprehensive Overview of 4-(1-Aminoethyl)pyridin-3-amine (CAS No. 1270382-31-4): Properties, Applications, and Innovations

4-(1-Aminoethyl)pyridin-3-amine (CAS No. 1270382-31-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative contains both primary amine and ethylamine functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₇H₁₁N₃ and precise chemical structure have been characterized through advanced analytical techniques like NMR and mass spectrometry.

Recent studies highlight the compound's potential in drug discovery, particularly as a building block for kinase inhibitors and neurotransmitter modulators. Researchers are exploring its role in designing next-generation therapeutics targeting neurological disorders and metabolic diseases. The aminoethyl-pyridine moiety demonstrates remarkable hydrogen bonding capacity, which enhances molecular interactions in biological systems.

From a synthetic chemistry perspective, 1270382-31-4 serves as a valuable precursor for heterocyclic compound development. Its reactivity allows for selective modifications at both amine positions, enabling the creation of diverse molecular libraries. Pharmaceutical companies are particularly interested in its application for structure-activity relationship (SAR) studies, where slight modifications can significantly alter biological activity.

The compound's stability under various pH conditions makes it suitable for formulation development. Analytical methods for quality control have been established using HPLC with UV detection, typically showing >98% purity in commercial samples. Storage recommendations suggest keeping the material in airtight containers at 2-8°C to maintain optimal stability.

In material science applications, 4-(1-Aminoethyl)pyridin-3-amine has shown promise as a ligand for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining thermal stability up to 180°C opens possibilities for catalytic systems and molecular recognition technologies. These developments align with current industry demands for sustainable chemistry solutions.

Environmental and safety assessments indicate that proper handling procedures should be followed, including the use of personal protective equipment. While not classified as hazardous under standard conditions, its biological activity warrants careful evaluation in research settings. The scientific community continues to investigate its metabolic pathways and potential environmental impact through advanced computational modeling.

Market analysis reveals growing demand for specialty chemicals like 1270382-31-4, driven by increased R&D investment in precision medicine. Suppliers typically offer the compound in research quantities (100mg to 10g scales) with certificates of analysis. Current pricing trends reflect its status as a high-value intermediate rather than a bulk commodity.

Future research directions may explore its incorporation into bioconjugates for targeted drug delivery or as a scaffold for fluorescence probes. The compound's unique electronic properties make it particularly interesting for optoelectronic applications, an area receiving significant attention in materials science. Patent literature shows increasing filings involving derivatives of this amino-substituted pyridine.

For researchers working with 4-(1-Aminoethyl)pyridin-3-amine, recent methodological advances in microwave-assisted synthesis have improved yield and reduced reaction times. Green chemistry approaches using water as solvent are also being investigated to enhance the sustainability profile of production processes. These innovations address growing concerns about environmental impact in chemical manufacturing.

The compound's role in medicinal chemistry continues to expand, with particular interest in its potential to cross the blood-brain barrier. This property makes it valuable for developing central nervous system (CNS) therapeutics. Computational studies using molecular docking simulations suggest favorable interactions with various neurological targets.

Quality assurance protocols for CAS 1270382-31-4 typically include rigorous testing for residual solvents and heavy metals. Advanced characterization techniques like X-ray crystallography have confirmed its molecular configuration, providing valuable data for structure-based drug design. These analytical controls ensure reproducibility in research applications.

In the context of preclinical development, derivatives of this compound have shown promising pharmacokinetic properties in animal models. Researchers emphasize the importance of the ethylamine side chain in modulating bioavailability and tissue distribution. These findings support its continued investigation as a privileged structure in lead optimization programs.

The global market for fine chemicals containing pyridine cores like 4-(1-Aminoethyl)pyridin-3-amine is projected to grow steadily, driven by pharmaceutical and agricultural applications. Regulatory considerations focus on proper documentation of synthetic pathways and impurity profiles to meet international standards for research compounds.